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Compound of Interest

Compound Name: Mobam

cat. No.: B345770

An In-depth Technical Guide to Mobam

For Researchers, Scientists, and Drug Development Professionals

Chemical Structure and Properties

Mobam, an insecticide, is chemically identified as benzo[b]thiophen-4-yl methylcarbamate.[1]
[2][3] It is a carbamate ester, a class of organic compounds derived from carbamic acid. The
structural and chemical properties of Mobam are summarized below.

Chemical Identifiers

A comprehensive list of chemical identifiers for Mobam is provided in Table 1. These identifiers
are crucial for unambiguous identification of the compound in literature and databases.
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Identifier Value

IUPAC Name benzol[b]thiophen-4-yl methylcarbamate[1][2][3]

Chemical Formula C10HoNO2S[1][2][3][4]

SMILES CNC(=0)Oclcccc2scccl2[2][4]

inChi InChl=1S/C10H9NO2S/c1-11-10(12)13-8-3-2-4-
9-7(8)5-6-14-9/h2-6H,1H3,(H,11,12)[1][2][3]

InChiKey BOTUVXISIHKZKJ-UHFFFAOYSA-N[1][2]

CAS Number 1079-33-0

Synonyms MCA-600, MOS-708, OMS-708, Mobam phenol,

ENT-27041[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of Mobam is presented in Table 2.

Property Value

Molecular Weight 207.25 g/mol [1]
Exact Mass 207.0354 u[1]
Appearance Solid powder[1]
Solubility Soluble in DMSOJ[1]

Biological Activity

Mobam is recognized as a cholinesterase inhibitor.[3][5] Its mechanism of action involves the
inhibition of acetylcholinesterase (AChE), an enzyme critical for the breakdown of the
neurotransmitter acetylcholine. By inhibiting AChE, Mobam leads to an accumulation of
acetylcholine at the synapses, resulting in neurotoxic effects in target organisms.[3]
Carbamates like Mobam reversibly carbamoylate the active site of cholinesterases, forming an
unstable complex.[3]
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Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Mobam are essential for its
study and application. While specific, detailed protocols are not readily available in the provided
search results, a general outline for the synthesis of carbamate insecticides can be described.

General Synthesis of Carbamate Insecticides

A common method for synthesizing N-methylcarbamates involves the reaction of a phenol with
methyl isocyanate. The logical workflow for such a synthesis is depicted in the following

diagram.
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General Synthesis of N-Methylcarbamate Insecticides

Reactants
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(e.g., Benzo[b]thiophen-4-ol) (CH3NCO)

Reaction

Reaction in an inert solvent
(e.g., Dichloromethane)
with a catalyst (e.g., Triethylamine)

Work-up and Purification

Aqueous Work-up
(to remove catalyst and unreacted starting materials)

:

Purification
(e.g., Recrystallization or Chromatography)

Final Rroduct

N-Methylcarbamate Product
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Caption: A generalized workflow for the synthesis of N-methylcarbamate insecticides like
Mobam.

Signaling Pathways
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As a cholinesterase inhibitor, Mobam's primary effect is on cholinergic signaling. The disruption
of this pathway is central to its insecticidal activity. The following diagram illustrates the impact
of Mobam on a cholinergic synapse.
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Mechanism of Action of Mobam at a Cholinergic Synapse
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Caption: Mobam inhibits acetylcholinesterase (AChE) in the synaptic cleft, leading to an
accumulation of acetylcholine and continuous stimulation of postsynaptic receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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